Cas no 1275447-03-4 (2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine)

• Product Name: 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine
• CAS No: 1275447-03-4
• MF: C₁₄H₁₄INO
• MW: 339.171535968781
• CID: 6045074
• PubChem ID: 55240667
• Update Time: 2025-06-08

2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine
• Benzeneethanamine, 4-(4-iodophenoxy)-
• AKOS006261709
• CS-0286472
• EN300-184183
• 1275447-03-4
• 2-(4-(4-Iodophenoxy)phenyl)ethan-1-amine

• Inchi： 1S/C14H14INO/c15-12-3-7-14(8-4-12)17-13-5-1-11(2-6-13)9-10-16/h1-8H,9-10,16H2
• InChI Key： RYHZEOPJEHCGRI-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(OC2=CC=C(I)C=C2)C=C1

Computed Properties

• Exact Mass: 339.01201g/mol
• Monoisotopic Mass: 339.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±32.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)

Additional information on 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine

Introduction to 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine (CAS No. 1275447-03-4)

2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1275447-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a phenyl ether structure linked to an amine functional group, making it a versatile scaffold for the development of novel bioactive agents. The presence of an iodine atom at the para position of one of the aromatic rings introduces unique electronic and steric properties, which can be exploited in drug design and molecular recognition applications.

The structure of 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine features a central ethylamine moiety connected to a biphenyl derivative where one phenyl ring bears a phenoxy group at the para position relative to the iodine substituent. This specific arrangement confers distinct physicochemical properties, including moderate lipophilicity and the ability to engage in π-stacking interactions, which are crucial for molecular binding and receptor modulation. Such structural features make it an attractive candidate for further derivatization and exploration in therapeutic contexts.

In recent years, there has been growing interest in leveraging iodinated aromatic compounds like 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine for their potential applications in radiopharmaceuticals and imaging probes. The iodine atom serves as an excellent radionuclide handle, enabling the synthesis of radiolabeled derivatives that can be used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) scans. These imaging techniques are invaluable tools for early detection and monitoring of diseases, particularly in oncology and neurology. The compound’s stability under radiolabeling conditions, coupled with its well-defined geometry, makes it a promising candidate for such applications.

Moreover, the phenoxyphenyl core of 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine has been extensively studied for its role as a pharmacophore in various drug classes. This motif is known to interact favorably with biological targets such as kinases, G protein-coupled receptors (GPCRs), and transcription factors. For instance, derivatives of this scaffold have shown promise in inhibiting aberrant signaling pathways implicated in cancer progression. The iodine substituent further enhances the compound’s potential as a probe for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its interactions with biological targets through strategic modifications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine. By integrating machine learning models with traditional pharmacophore-based approaches, researchers can predict binding affinities and optimize lead compounds with greater precision. This synergy between experimental chemistry and computational methods has accelerated the discovery pipeline for novel therapeutics. The iodinated phenoxyphenyl derivative, in particular, benefits from these techniques due to its complex yet well-characterized interaction patterns with biological macromolecules.

The synthesis of 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include palladium-catalyzed cross-coupling reactions to establish the biphenyl core, followed by etherification to introduce the phenoxy group at the desired position. The final step often involves selective iodination or functional group transformations to achieve the desired substitution pattern. These synthetic routes underscore the importance of transition metal catalysis in constructing complex molecular architectures efficiently.

From a medicinal chemistry perspective, the amine functionality in 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine offers multiple opportunities for further derivatization. Amine groups can be readily modified through acylation, alkylation, or amidation reactions to generate libraries of analogs with tailored properties. Such modifications are critical for optimizing solubility, bioavailability, metabolic stability, and target specificity. The iodine atom also provides a handle for introducing other functional groups or linking molecules via click chemistry strategies, expanding the compound’s utility in drug discovery campaigns.

In conclusion, 2-[4-(4-Iodophenoxy)phenyl]ethan-1-amine (CAS No. 1275447-03-4) represents a fascinating molecule with broad applicability across pharmaceutical research and biotechnology. Its unique structural features—combining a biphenyl ether backbone with an iodine substituent—position it as a valuable scaffold for developing imaging agents, kinase inhibitors, and other bioactive compounds. As computational tools continue to evolve and synthetic methodologies become more sophisticated, compounds like this are poised to play an increasingly pivotal role in next-generation drug development efforts.